molecular formula C16H12O4 B191846 3-Hydroxy-2'-methoxyflavone CAS No. 29219-03-2

3-Hydroxy-2'-methoxyflavone

Cat. No. B191846
CAS RN: 29219-03-2
M. Wt: 268.26 g/mol
InChI Key: NOPCFBOJEWSFKO-UHFFFAOYSA-N
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Description

3-Hydroxy-2’-methoxyflavone is a chemical compound with the molecular formula C16H12O4 . It is a derivative of 3-hydroxyflavone, which is the backbone of all flavonols, a type of flavonoid . This compound is synthetic and not found naturally in plants .


Synthesis Analysis

The synthesis of 3-hydroxyflavone derivatives, including 3-Hydroxy-2’-methoxyflavone, involves a reaction with 3-hydroxyflavone or 3-hydroxybenzoflavone in acetone, with the addition of K2CO3 and methyl iodide . The mixture is then refluxed for 24 hours .


Molecular Structure Analysis

The molecular structure of 3-Hydroxy-2’-methoxyflavone has been studied and published in the journal Zeitschrift für Kristallographie - New Crystal Structures .


Chemical Reactions Analysis

3-Hydroxyflavone derivatives, including 3-Hydroxy-2’-methoxyflavone, are known for their excited-state intramolecular proton transfer (ESIPT) effects . The ESIPT process can be influenced by the hydrophobic microenvironment, solvents, the presence of metal ions, and proteins with α-helix structures .


Physical And Chemical Properties Analysis

3-Hydroxy-2’-methoxyflavone has a molecular weight of 268.264 Da . More detailed physical and chemical properties may require specific experimental measurements.

Scientific Research Applications

Fluorescent Imaging in Cells

Scientific Field

Summary

Experimental Procedures

Results

  • Fluorescent Sensors : Insights from the regulatory strategies (solvent effects, metal chelation, protein/DNA interactions) guide the development of novel 3HF-based fluorescent sensors for imaging in cells and plants .

Biotransformation Studies

Scientific Field

Summary

Experimental Procedures

Results

  • Potential Applications : Insights from these studies can inform applications in drug metabolism and environmental remediation .

Synthesis of 3-Hydroxy-2-phenyl-4H-chromen-4-ones

Scientific Field

Summary

Experimental Procedures

Results

  • Single Reaction : Epoxidation and oxidative cyclization occur simultaneously in a single step .

Future Directions

3-Hydroxyflavone derivatives, including 3-Hydroxy-2’-methoxyflavone, have received much attention recently due to their potential applications in fluorescent imaging in cells . Their ESIPT effects can be regulated to enhance or control their fluorescence emission, making them promising candidates for the development of novel fluorescent sensors .

properties

IUPAC Name

3-hydroxy-2-(2-methoxyphenyl)chromen-4-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H12O4/c1-19-12-8-4-3-7-11(12)16-15(18)14(17)10-6-2-5-9-13(10)20-16/h2-9,18H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NOPCFBOJEWSFKO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1C2=C(C(=O)C3=CC=CC=C3O2)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H12O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60342115
Record name 3-HYDROXY-2'-METHOXYFLAVONE
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60342115
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

268.26 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Hydroxy-2'-methoxyflavone

CAS RN

29219-03-2
Record name 3-HYDROXY-2'-METHOXYFLAVONE
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60342115
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
22
Citations
JM Young, YH Park, YU Lee, HJ Kim… - … of microbiology and …, 2007 - koreascience.kr
It has been well known that the use of Saccharomyces cerevisiae can cause fungemia in critically ill patients and flavone shows an antimicrobial effect on S. cerevisiae. Therefore, we …
Number of citations: 15 koreascience.kr
M Shoja, P Sullivan - Zeitschrift für Kristallographie-New Crystal …, 1999 - degruyter.com
Discussion The X-ray crystal structure of the title compound was determined in order to clarify three factors that affect the crystal packing and thus the molecular conformation of flavones…
Number of citations: 2 www.degruyter.com
T Matsuura, T Takemoto, R Nakashima - Tetrahedron, 1973 - Elsevier
3-Hydroxyflavones (1) were found to undergo a novel photorearrangement to 3-aryl-3-hydroxy-1,2-indandiones (2) which were characterized as o-phenylenediamine adducts, 1-aryl-1-…
Number of citations: 56 www.sciencedirect.com
W Adam, D Golsch, L Hadjiarapoglou… - The Journal of Organic …, 1991 - ACS Publications
The synthesis of epoxides 2 by epoxidation of flavones 1 with isolated dimethyldioxirane (as acetone solution) at subambient temperatures is reported. These labile epoxides were …
Number of citations: 65 pubs.acs.org
A Kumar, S Kumar, JK Makrandi - Green Processing and Synthesis, 2013 - degruyter.com
2′-Hydroxychalcones, on reaction with urea-hydrogen peroxide complex (UHP) and potassium hydroxide moist with ethanol, under grinding conditions, provided 3-hydroxy-2-phenyl-…
Number of citations: 2 www.degruyter.com
M Shoja - Zeitschrift für Kristallographie-New Crystal Structures, 2001 - degruyter.com
… This repulsion was also observed in 3-hydroxy-2'-methoxyflavone with a torsion angle of 72.2 (4)[1], In the tide compound, the C2—CI'bond distance is 1.473 (4) Ä. A weak bifurcated …
Number of citations: 2 www.degruyter.com
M Cho, H Yoon, M Park, YH Kim, Y Lim - Phytomedicine, 2014 - Elsevier
Cell migration plays an important role in multicellular development and preservation. Because wound healing requires cell migration, compounds promoting cell migration can be used …
Number of citations: 12 www.sciencedirect.com
Y Yong, Y Jung, E Cho, H Kim, J Sil Yoo… - Letters in Drug …, 2015 - ingentaconnect.com
… CoMFA contour maps were calculated and constructed for visualization by Sybyl 7.3 employing compound 4 (3hydroxy-2'-methoxyflavone) as a template due to its high cytotoxicity. Fig. (…
Number of citations: 2 www.ingentaconnect.com
P MOSES, R DAHLBOM - ACTA CHEMICA SCANDINAVICA, 1965 - actachemscand.org
… Attempts to synthesise the isomeric 3 -hydroxy-2 -methoxyflavone by replacement of the amino group in 3'-amino-2'-methoxyflavone (XVII) with a hydroxyl group via the diazonium …
Number of citations: 4 actachemscand.org
G Patzke, R Wartchow, M Binnewies, ΤM Gesing… - degruyter.com
… Crystal structure of 3-hydroxy-2'-methoxyflavone, C1 6 H1 2 04 …
Number of citations: 0 www.degruyter.com

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